Cas no 796738-71-1 (N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine)
796738-71-1 structure
Product name:N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine
- N-(2-METHYL-4-NITROPHENYL)-4-(3-PYRIDINYL)-2-PYRIMIDINAMINE,PALE SOLID
- N-(2-methyl-4-nitrophenyl)-4-pyridin-3-ylpyrimidin-2-amine
- 2-Pyrimidinamine,N-(2-methyl-4-nitrophenyl)-4-(3-pyridinyl)
- N-(2-methyl-4-nitrophenyl)-4-(3-pyridyl)-2-pyrimidine-amine
- N-(2-methyl-4-nitrophenyl)-4-(pyridin-3-yl)-2-pyrimidine-amine
- N-(2-METHYL-4-NITROPHENYL)-4-(PYRIDIN-3-YL)PYRIMIDIN-2-AMINE
- N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine (ACI)
- N-(2-Methyl-4-nitrophenyl)-4-(3-pyridyl)-2-pyrimidineamine
- CS-M1462
- DB-308523
- 2-Pyrimidinamine,N-(2-methyl-4-nitrophenyl)-4-(3-pyridinyl)-
- 2-Pyrimidinamine, N-(2-methyl-4-nitrophenyl)-4-(3-pyridinyl)-
- 796738-71-1
- SCHEMBL3861941
- BOYUMEWFHBQARY-UHFFFAOYSA-N
- DTXSID00672241
- AKOS027314042
- 2-Pyrimidinamine, N-(2-methyl-4-nitrophenyl)-4-(3-pyridinyl)-; N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine; N-(2-Methyl-4-nitrophenyl)-4-(3-pyridyl)-2-pyrimidineamine
- CS-13919
-
- Inchi： 1S/C16H13N5O2/c1-11-9-13(21(22)23)4-5-14(11)19-16-18-8-6-15(20-16)12-3-2-7-17-10-12/h2-10H,1H3,(H,18,19,20)
- InChI Key： BOYUMEWFHBQARY-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C)C(NC2N=C(C3C=CC=NC=3)C=CN=2)=CC=1)=O
Computed Properties
- Exact Mass: 307.10700
- Monoisotopic Mass: 307.10692467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.5Ų
- XLogP3: 2.9
Experimental Properties
- PSA: 96.52000
- LogP: 4.09500
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M325590-1g |
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine |
796738-71-1 | 1g |
$ 1466.00 | 2023-09-07 | ||
| Chemenu | CM337865-1g |
N-(2-methyl-4-nitrophenyl)-4-(pyridin-3-yl)pyrimidin-2-amine |
796738-71-1 | 95%+ | 1g |
$1459 | 2021-08-18 | |
| ChemScence | CS-M1462-1g |
2-Pyrimidinamine, N-(2-methyl-4-nitrophenyl)-4-(3-pyridinyl)- |
796738-71-1 | 1g |
$1735.0 | 2022-04-26 | ||
| TRC | M325590-100 mg |
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine |
796738-71-1 | 100MG |
290.00 | 2021-07-29 | ||
| TRC | M325590-25mg |
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine |
796738-71-1 | 25mg |
120.00 | 2021-07-29 | ||
| TRC | M325590-500 mg |
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine |
796738-71-1 | 500MG |
1230.00 | 2021-07-29 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-470680-50 mg |
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine, |
796738-71-1 | 50mg |
￥2,708.00 | 2023-07-10 | ||
| A2B Chem LLC | AH50992-500mg |
N-(2-Methyl-4-nitrophenyl)-4-(pyridin-3-yl)pyrimidin-2-amine |
796738-71-1 | 500mg |
$948.00 | 2024-04-19 | ||
| TRC | M325590-250 mg |
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine |
796738-71-1 | 250MG |
690.00 | 2021-07-29 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-470680-50mg |
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine, |
796738-71-1 | 50mg |
￥2708.00 | 2023-09-05 |
N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine Related Literature
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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5. Book reviews
796738-71-1 (N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine) Related Products
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(CAS:796738-71-1)N-(2-Methyl-4-nitrophenyl)-4-(3-pyridinyl)-2-pyrimidinamine
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry